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Compound of Interest

Compound Name: Sorgoleone

Cat. No.: B1235758 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Sorgoleone was publicly available at the

time of this writing. The following guidance is based on the safety data for the structurally

similar and well-documented compound, p-benzoquinone, and general safety protocols for

handling phytotoxic and herbicidal compounds. It is imperative to treat Sorgoleone with at

least the same level of caution as related benzoquinones. Researchers and drug development

professionals must adhere to stringent safety protocols to mitigate potential hazards. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to ensure the well-being of laboratory personnel and environmental integrity.

Sorgoleone is a natural benzoquinone exuded from the root hairs of Sorghum bicolor. It is a

potent allelochemical and bioherbicide that inhibits photosynthesis and other physiological

processes in susceptible plants[1]. Its phytotoxic nature necessitates careful handling in a

laboratory setting to prevent unintended exposure and environmental contamination.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to prevent exposure to Sorgoleone.

Based on the hazards associated with the structurally similar p-benzoquinone, which is known

to be an irritant to the skin, eyes, and respiratory system, the following PPE is recommended.

Table 1: Personal Protective Equipment (PPE) for Handling Sorgoleone
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Protection Type Recommended Equipment Specification/Standard

Eye and Face Protection
Chemical safety goggles or a

face shield

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166[2][3]

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended. Always

inspect gloves for integrity

before use and dispose of

them after handling the

chemical.[2]

Body Protection
Laboratory coat or chemical-

resistant apron

To prevent skin contact with

clothing.[2][4]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 143 approved

respirator

Recommended when handling

the powder form or when

aerosols may be generated. A

full-face respirator offers a

higher level of protection.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risk of exposure and

maintain the integrity of the compound.

Operational Plan:

Engineering Controls: Handle Sorgoleone in a well-ventilated area, preferably within a

chemical fume hood, especially when working with the solid form to avoid inhalation of dust.

Hygiene Practices: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after

handling. Do not eat, drink, or smoke in the laboratory.

Spill Prevention: Use secondary containment for all containers holding Sorgoleone.

Storage Plan:
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Store in a cool, dry, and well-ventilated place away from light and moisture[2].

Keep containers tightly closed.

Store away from incompatible materials such as strong oxidizing agents.

Spill Response
In the event of a spill, immediate and appropriate action is necessary to contain and clean up

the material safely.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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